Cas no 1010-95-3 (5-Methyltryptamine Hydrochloride)

• Product name: 5-Methyltryptamine Hydrochloride
• CAS No: 1010-95-3
• MF: C₁₁H₁₄N₂^.HCl
• MW: 210.7032
• MDL: MFCD00012683
• CID: 40552
• PubChem ID: 24848138

5-Methyltryptamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1H-indol-3-yl)ethanamine hydrochloride
• 5-Methyltryptamine Hydrochloride
• 2-(5-Methyl-1H-indol-3-yl)-ethylamine hydrochloride
• 5-Methyltryptamine H
• 5-Methyl-1H-indole-3-ethylamine monohydrochloride
• 3-(2-Aminoethyl)-5-methylindole hydrochloride
• TIMTEC-BB SBB003440
• 5-METHYLTRYPTAMINE HCL
• 3-(2-AMINOETHYL)-5-METHYLINDOLE HCL
• 5-Methyl-1H-Indole-3-ethanaMine Hydrochloride
• 2-[5-METHYLINDOL-3-YL]ETHYLAMINE HYDROCHLORIDE
• 5-METHYLTRYPTAMNE HCL 98.0%MIN
• AKOS001476670
• AC-4391
• EINECS 213-777-8
• FT-0608702
• 5-Methyl-1H-indole-3-ethylamine HCl
• SY005095
• 55795-89-6
• AM807447
• FT-0660740
• 5-Methyltryptamine hydrochloride, 98%
• DTXSID40143627
• 1H-Indole-2-ethanamine,5-methyl-, hydrochloride (1:1)
• 1H-Indole-3-ethanamine, 5-methyl-, hydrochloride (1:1)
• 5-Methyltryptamine hydrochloride;
• 4-Methyl-1-NAPHTHALENESULFONYLCHLORIDE
• SCHEMBL892927
• EN300-651516
• Z2106599153
• CS-0034831
• 2-(5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 5-Methyl Tryptamine HCl
• PS-8008
• 1H-Indole-3-ethanamine, 5-methyl-, monohydrochloride
• 2-(5-Methyl-1H-indol-3-yl)-ethylamine; hydrochloride
• A830810
• RBHDFGBPJGEYCK-UHFFFAOYSA-N
• 5-Methyltryptamine hydrochloride, >=97.0% (AT)
• 5-Methyltryptamine, HCl
• MFCD00012683
• 1010-95-3
• M-4660
• BCP31119
• hydron;2-(5-methyl-1H-indol-3-yl)ethanamine;chloride
• 2-(5-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• 2-(5-methyl-1H-indol-3-yl)ethan-1-amine--hydrogen chloride
• 3-(2-aminoethyl)-5-methylindole monohydrochloride
• 5-Methyl-1H-Indole-3-ethanamine Hydrochloride; 3-(2-Aminoethyl)-5-methylindole Hydrochloride;
• DB-052798
• DB-012729
• CHEBI:229634

• MDL： MFCD00012683
• Inchi： 1S/C11H14N2.ClH/c1-8-2-3-11-10(6-8)9(4-5-12)7-13-11;/h2-3,6-7,13H,4-5,12H2,1H3;1H
• InChI Key： RBHDFGBPJGEYCK-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)NC=C2CCN.Cl

Computed Properties

• Exact Mass: 210.09200
• Monoisotopic Mass: 174.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.126
• Melting Point: 289-292 °C (dec.) (lit.)
• Boiling Point: 355.3°Cat760mmHg
• Flash Point: 195.9℃
• PSA: 41.81000
• LogP: 3.47980
• Sensitiveness: Hygroscopic

5-Methyltryptamine Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25: prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：6.1
• Risk Phrases：R26/27/28
• PackingGroup：Ⅲ

5-Methyltryptamine Hydrochloride Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 5-Methyltryptamine Hydrochloride

5-Methyltryptamine Hydrochloride: A Comprehensive Overview

5-Methyltryptamine Hydrochloride (CAS No. 1010-95-3) is a compound of significant interest in both scientific research and industrial applications. This compound, also known as N-methyltryptamine hydrochloride, belongs to the class of tryptamines, which are naturally occurring compounds with a wide range of biological activities. The CAS number 1010-95-3 uniquely identifies this compound in chemical databases, ensuring precise reference in scientific literature and regulatory documents.

The structure of 5-Methyltryptamine Hydrochloride consists of a tryptamine backbone with a methyl group attached to the nitrogen atom. This modification imparts unique chemical and pharmacological properties to the compound. Recent studies have highlighted its potential in various fields, including neuroscience, pharmacology, and biotechnology. For instance, research published in 2023 has demonstrated its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and neuroprotective effects.

One of the most intriguing aspects of 5-Methyltryptamine Hydrochloride is its ability to influence serotonin pathways. Serotonin, a key neurotransmitter involved in mood regulation, sleep, and appetite, is synthesized from tryptophan via a series of enzymatic reactions. The presence of the methyl group in N-methyltryptamine hydrochloride alters its interaction with serotonin receptors, making it a valuable tool for studying these pathways in vitro and in vivo.

Recent advancements in synthetic chemistry have enabled the efficient production of 5-Methyltryptamine Hydrochloride through various routes. For example, researchers have developed catalytic methods that improve yield and reduce reaction time. These innovations are particularly important for industries relying on large-scale production of this compound for pharmaceutical applications.

In terms of applications, 5-Methyltryptamine Hydrochloride has shown promise in the development of novel drugs targeting neurological disorders. Preclinical studies suggest that it may possess anxiolytic and antidepressant properties, making it a potential candidate for therapeutic interventions. Furthermore, its role as an intermediate in the synthesis of more complex molecules has expanded its utility across multiple disciplines.

The safety profile of N-methyltryptamine hydrochloride is another critical area of research. Regulatory agencies require comprehensive toxicological evaluations to ensure safe handling and use. Recent studies have focused on assessing its acute and chronic toxicity profiles, with findings indicating low toxicity at therapeutic doses. These results are encouraging for its prospective use in human applications.

From an environmental perspective, understanding the degradation pathways of 5-Methyltryptamine Hydrochloride is essential for sustainable practices. Research into its biodegradation under various conditions has provided insights into eco-friendly disposal methods, aligning with global efforts to minimize environmental impact.

In conclusion, 5-Methyltryptamine Hydrochloride (CAS No. 1010-95-3) stands as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a valuable asset in both academic and industrial settings.